Cas no 597-08-0 (Pentane, 3-ethyl-3-nitro-)

• Product name: Pentane, 3-ethyl-3-nitro-
• CAS No: 597-08-0
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 337528
• PubChem ID: 71442741

Pentane, 3-ethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Pentane, 3-ethyl-3-nitro-
• 3-ethyl-3-nitropentane
• 597-08-0
• DTXSID10851601

• Inchi： InChI=1S/C7H15NO2/c1-4-7(5-2,6-3)8(9)10/h4-6H2,1-3H3
• InChI Key： ZNAOOFBWNQOGAR-UHFFFAOYSA-N
• SMILES： C(C([N+]([O-])=O)(CC)CC)C

Computed Properties

• Exact Mass: 145.11035
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14